Cas no 2227955-99-7 ((2S)-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yloxirane)

The compound (2S)-2-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]oxirane is a chiral epoxide derivative of pinane, featuring a stereospecific oxirane ring attached to a rigid bicyclic framework. Its well-defined stereochemistry and structural rigidity make it a valuable intermediate in asymmetric synthesis, particularly for the construction of complex molecular architectures. The bicyclic system enhances stability, while the oxirane moiety offers reactivity for ring-opening reactions, enabling selective functionalization. This compound is suited for applications in pharmaceutical and fine chemical synthesis, where precise stereocontrol is critical. Its high purity and consistent performance ensure reproducibility in research and industrial processes.
(2S)-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yloxirane structure
2227955-99-7 structure
Product Name:(2S)-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yloxirane
CAS No:2227955-99-7
MF:C11H18O
MW:166.260023593903
CID:6435133
PubChem ID:165617856
Update Time:2025-10-29

(2S)-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yloxirane Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yloxirane
    • 2227955-99-7
    • (2S)-2-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]oxirane
    • EN300-1808623
    • Inchi: 1S/C11H18O/c1-11(2)7-3-4-8(9(11)5-7)10-6-12-10/h7-10H,3-6H2,1-2H3/t7-,8?,9-,10+/m0/s1
    • InChI Key: QEMHONLBYXSJMT-BFARCFIYSA-N
    • SMILES: O1C[C@@H]1C1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

  • Exact Mass: 166.135765193g/mol
  • Monoisotopic Mass: 166.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.5Ų

(2S)-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yloxirane Pricemore >>

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Additional information on (2S)-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-yloxirane

Introduction to (2S)-2-(1S,5S)-6,6-Dimethylbicyclo[3.1.1]Heptan-2-Yloxirane (CAS No. 2227955-99-7)

The compound (2S)-2-(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yloxirane (CAS No. 2227955-99-7) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of oxiranes, which are three-membered cyclic ethers characterized by their strained ring structure and reactivity toward nucleophilic attack. The bicyclic framework of this molecule adds complexity to its structure, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of (2S)-oxirane derivatives in various applications, including drug discovery and advanced material synthesis. The stereochemistry of this compound—specifically the (S,S,S) configuration—plays a critical role in determining its reactivity and biological activity. Researchers have explored the use of this compound as a building block for constructing complex natural product analogs, leveraging its rigid bicyclic structure to induce specific stereochemical outcomes.

The synthesis of (CAS No. 2227955-99-7) involves a multi-step process that combines principles from organic chemistry and asymmetric catalysis. Key steps include the formation of the bicyclic core through ring-closing metathesis and the subsequent installation of the oxirane functionality via epoxidation reactions. These methods have been optimized to achieve high yields and excellent stereocontrol, making this compound accessible for further functionalization.

In terms of applications, (CAS No. 2227955-99-7) has shown promise in the field of medicinal chemistry. Its ability to act as a chiral auxiliary or a rigidifying element has been exploited in the synthesis of bioactive molecules with potential therapeutic value. For instance, recent research has demonstrated its utility in constructing scaffolds for kinase inhibitors and other enzyme-targeting agents.

The physical properties of (CAS No. 2227955-99-7) are also noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for use in various chemical reactions under different conditions. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, providing valuable insights into its storage and handling requirements.

From an environmental perspective, the biodegradation potential of (CAS No. 2227955-99-7) has been studied to assess its impact on ecosystems. Preliminary findings suggest that it undergoes slow degradation under aerobic conditions, highlighting the need for responsible disposal practices in industrial settings.

In conclusion, (CAS No. 2227955-99-7) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for future innovations in chemistry and related fields.

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